1-(2-Chlorophenyl)-3-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea
• InChI: InChI=1S/C14H14Cl2N2O2S/c1-20-11(12-6-7-13(16)21-12)8-17-14(19)18-10-5-3-2-4-9(10)15/h2-7,11H,8H2,1H3,(H2,17,18,19)
• InChI Key: ARALVJLRLPMIQE-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)NC1=CC=CC=C1Cl)C2=CC=C(S2)Cl
• Molecular Formula: C14H14Cl2N2O2S
• Molecular Weight: 345.2 g/mol

Description

1-(2-Chlorophenyl)-3-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)urea, commonly known as "CCTU," is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CCTU belongs to the class of urea derivatives and has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Corrosion Inhibition

• Electrochemical and Thermodynamic Investigation : A study investigated the inhibition effects of specific urea derivatives on mild steel corrosion in hydrochloric acid solutions. These compounds, including related urea derivatives, showed good performance as corrosion inhibitors, acting as mixed-type inhibitors. The adsorption of these inhibitors on the steel surface was confirmed to follow the Langmuir adsorption isotherm, with potentiostatic polarization and weight loss experiments corroborating their effectiveness in corrosion inhibition (Bahrami & Hosseini, 2012).

Anticancer Agents

• In vitro Inhibition of Translation Initiation by N,N'-Diarylureas : Symmetrical and non-symmetrical N,N'-diarylureas have been studied for their potential as anti-cancer agents. These compounds were found to activate the eIF2α kinase and inhibit cancer cell proliferation. The study highlights the potential of such compounds to serve as leads for developing potent, non-toxic, and target-specific anticancer agents (Denoyelle et al., 2012).

Nonlinear Optical Materials

• Nonlinear Optical Parameters of Bis-Chalcone Derivatives : Research into bis-chalcone derivatives, which share a functional similarity with various urea compounds, reported significant second harmonic generation (SHG) efficiencies and nonlinear optical properties. These findings suggest the potential of related urea derivatives in applications such as optical limiting materials due to their two-photon absorption phenomenon (Shettigar et al., 2006).

Photodegradation and Hydrolysis of Pesticides

• Investigation of Photodegradation and Hydrolysis : A study focused on the photodegradation and hydrolysis of substituted urea herbicides in water, examining factors such as pH and the presence of light. While this research primarily pertains to herbicides, it underscores the environmental relevance of studying the stability and degradation pathways of urea derivatives in aquatic environments (Gatidou & Iatrou, 2011).